Cas no 89487-92-3 (2-Thiopheneacetonitrile, 5-iodo-)

2-Thiopheneacetonitrile, 5-iodo- structure
89487-92-3 structure
Product Name:2-Thiopheneacetonitrile, 5-iodo-
CAS No:89487-92-3
MF:C6H4INS
MW:249.072132110596
CID:4297876
PubChem ID:11715762
Update Time:2025-04-24

2-Thiopheneacetonitrile, 5-iodo- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetonitrile, 5-iodo-
    • AKOS000281395
    • 5-Iodo-2-thiopheneacetonitrile
    • SCHEMBL6814430
    • DTXSID301306420
    • 89487-92-3
    • Inchi: 1S/C6H4INS/c7-6-2-1-5(9-6)3-4-8/h1-2H,3H2
    • InChI Key: CIMASCDZHXTJGY-UHFFFAOYSA-N
    • SMILES: C1(CC#N)SC(I)=CC=1

Computed Properties

  • Exact Mass: 248.91092Da
  • Monoisotopic Mass: 248.91092Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52Ų
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